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Compound of Interest

Compound Name:
2-(4-Bromophenyl)ethanimidamide

hydrochloride

CAS No.: 59104-21-1

Cat. No.: B150945 Get Quote

Executive Summary
2-(4-Bromophenyl)ethanimidamide hydrochloride (CAS Ref: 59104-21-1 for parent

amidine) is a halogenated organic salt commonly used as a synthetic intermediate in medicinal

chemistry.

Critical Directive: This compound must NEVER be disposed of in the sanitary sewer (sink) or

general trash. Due to the presence of the bromine atom on the aromatic ring, it requires

segregation into Halogenated Waste Streams to prevent the release of corrosive hydrogen

bromide (HBr) gas and potential dioxin formation during standard combustion.

Chemical Dossier & Hazard Assessment
Before initiating disposal, verify the chemical identity to ensure this protocol applies.
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Parameter Data

Chemical Name
2-(4-Bromophenyl)ethanimidamide

hydrochloride

Synonyms
4-Bromophenylacetamidine HCl; 4-

Bromobenzeneethanimidamide HCl

CAS Number

59104-21-1 (Parent Amidine); Salt forms often

referenced under parent CAS in operational

EHS databases.[1]

Formula C₈H₉BrN₂[1][2][3] · HCl

Physical State White to off-white crystalline solid

Solubility Soluble in water, methanol, DMSO

Primary Hazards
Irritant: Skin (Cat 2), Eyes (Cat 2A), Respiratory

(STOT SE 3). Hygroscopic.

The "Why" Behind the Protocol
Scientific Integrity Note: Why do we segregate this specific salt?

Halogen Load: Upon incineration, the bromine atom is liberated. In standard municipal

incinerators, this forms Hydrogen Bromide (HBr), a highly corrosive acid gas that damages

filtration equipment.

Dioxin Precursors: Improper combustion of halogenated aromatics at lower temperatures

(<850°C) can theoretically catalyze the formation of brominated dioxins/furans.

Operational Compliance: Designated "Halogenated Waste" streams are routed to high-

temperature incinerators equipped with alkaline scrubbers specifically designed to neutralize

acid gases (HBr/HCl).

Disposal Decision Tree (Workflow)
The following diagram illustrates the logical flow for disposing of 2-(4-

Bromophenyl)ethanimidamide HCl based on its physical state in your laboratory.
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Waste Generation:
2-(4-Bromophenyl)ethanimidamide HCl

Determine Physical State

Solid Waste
(Powder, Crystals, Contaminated PPE)

 Dry Solid

Liquid Waste
(Dissolved in Water/Solvent)

 Solution

Double Bagging
(Clear Polyethylene Bags)

Label: 'Solid Waste - Toxic/Irritant'
*Must list: Halogenated Organic Solid*

Satellite Accumulation Area
(Secondary Containment)

Check Solvent Compatibility

Segregate into
HALOGENATED SOLVENT Carboy

 Compatible

Label: 'Halogenated Organic Liquid'
List all solvents + Amidine Salt

EHS Pickup -> High Temp Incineration
(with Scrubber)

Click to download full resolution via product page

Figure 1: Operational workflow for the segregation and disposal of brominated amidine salts.
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Detailed Operational Procedures
Protocol A: Solid Waste Disposal (Pure Substance &
PPE)
Applicable for: Expired stock, weighing boat residues, contaminated gloves/paper towels.

Containment: Use a chemically resistant polyethylene bag (minimum 2 mil thickness).

Double Bagging: Place the primary bag inside a second clear bag to prevent leakage of fine

particulate matter.

Labeling: Affix a Hazardous Waste Label.

Constituent: "2-(4-Bromophenyl)ethanimidamide HCl"[2][4]

Hazard Checkbox: Toxic, Irritant.

Critical Tag: Write "HALOGENATED ORGANIC SOLID" clearly. This ensures the waste

handler does not classify it as general "Lab Trash."

Storage: Store in a closed container in your Satellite Accumulation Area (SAA) until pickup.

Protocol B: Liquid Waste Disposal (Solutions)
Applicable for: Reaction mother liquors, HPLC waste, dissolved samples.

Compatibility Check: Ensure the solution pH is between 3 and 10. (Amidine salts are stable,

but extreme pH can cause hydrolysis).

Segregation: Pour into the Halogenated Waste Carboy (typically yellow-tagged or distinct

from non-halogenated solvents).

Note: Even if the solvent is water or methanol (non-halogenated), the solute (the

brominated amidine) contaminates the entire volume, reclassifying it as Halogenated

Waste.
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Documentation: On the carboy log sheet, record the estimated concentration of the

brominated compound.

Protocol C: Emergency Spill Response
PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use an N95

respirator to prevent inhalation (respiratory irritant).

Containment: Do not dry sweep if dust generation is likely. Cover with a wet paper towel or

use a HEPA vacuum designated for chemical cleanup.

Cleanup: Wipe the area with water and a mild detergent.

Disposal: Treat all cleanup materials (towels, gloves) as Solid Waste (see Protocol A).

Regulatory & Compliance Context
RCRA (USA): While this specific compound is not typically P-listed or U-listed, it falls under

Process Waste rules. Generators must characterize waste based on toxicity and chemical

composition. The presence of the halogen (Bromine) drives the disposal pathway.

EPA Waste Codes: If mixed with spent halogenated solvents (e.g., DCM, Chloroform), the

mixture often carries F-codes (F001/F002). If pure, it is managed as "Non-RCRA Regulated

Hazardous Waste" (unless characteristic for toxicity), but institutional policy almost

universally mandates incineration for organobromides.

References
PubChem. (2025).[1][5] 2-(4-Bromophenyl)ethanimidamide (Compound Summary). National

Library of Medicine. [Link]

United States Environmental Protection Agency (EPA). (2024). Hazardous Waste

Generators: Managing Your Waste.[Link]

Temple University EHS. (2025). Halogenated Solvents in Laboratories: Waste Minimization

and Disposal.[Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5020713
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenyl_acetamide
https://pubchem.ncbi.nlm.nih.gov/compound/5020713
https://www.epa.gov/hwgenerators
https://www.temple.edu/ehrs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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